Cas no 4480-98-2 (2-cycloheptylethanol)

• Product Name: 2-cycloheptylethanol
• CAS No: 4480-98-2
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD09926200
• CID: 1516669
• PubChem ID: 227404
• Update Time: 2025-06-11

2-cycloheptylethanol Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptylethanol
• AR-1I2884
• AC1L5FGW
• Cycloheptaneethanol
• NSC18973
• SureCN1240639
• AC1Q7CLF
• CTK1D7672

• MDL： MFCD09926200
• Inchi： 1S/C9H18O/c10-8-7-9-5-3-1-2-4-6-9/h9-10H,1-8H2
• InChI Key： WLPDUJITFJCPFH-UHFFFAOYSA-N
• SMILES： OCCC1CCCCCC1

Computed Properties

• Exact Mass: 142.13584

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-cycloheptylethanol

Introduction to 2-cycloheptylethanol (CAS No. 4480-98-2): Applications and Recent Research Developments

2-cycloheptylethanol (CAS No. 4480-98-2) is a cyclic alcohol derivative characterized by a seven-membered cycloalkane ring substituted with an ethanol moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique structural properties and potential biological activities. The CAS number 4480-98-2 serves as a unique identifier, ensuring precise chemical characterization and regulatory compliance in research and industrial applications.

The molecular structure of 2-cycloheptylethanol consists of a cycloheptane ring linked to a hydroxyl group (-OH) at the 2-position, which imparts both lipophilic and hydrophilic characteristics to the molecule. This dual nature makes it a versatile intermediate in organic synthesis, particularly in the development of complex molecular architectures. The compound’s solubility profile and stability under various conditions further enhance its utility in synthetic pathways.

In recent years, 2-cycloheptylethanol has been explored for its pharmacological potential. Its structural motif is reminiscent of several bioactive natural products, suggesting possible applications in drug discovery. Specifically, studies have indicated that derivatives of 2-cycloheptylethanol may exhibit inhibitory effects on certain enzymatic pathways, making them candidates for therapeutic intervention in inflammatory and neurodegenerative disorders. The compound’s ability to interact with biological targets at the molecular level has sparked interest among medicinal chemists.

One of the most compelling aspects of 2-cycloheptylethanol (CAS No. 4480-98-2) is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to construct heterocyclic frameworks, which are prevalent in many pharmacologically active agents. The cycloheptane ring provides a stable scaffold that can be functionalized through various chemical transformations, such as oxidation, reduction, or coupling reactions, to yield novel derivatives with tailored properties.

Recent advancements in computational chemistry have also highlighted the significance of 2-cycloheptylethanol in virtual screening processes. Molecular modeling studies suggest that modifications to its structure could enhance binding affinity to specific biological receptors. This has led to the development of high-throughput screening protocols aimed at identifying optimized analogs with improved pharmacokinetic profiles. Such efforts are crucial for accelerating the discovery of new therapeutic agents.

The synthetic methodologies employed in the preparation of 2-cycloheptylethanol have also seen considerable innovation. Modern techniques, including catalytic hydrogenation and asymmetric synthesis, have enabled more efficient and scalable production processes. These advancements not only reduce costs but also minimize waste, aligning with green chemistry principles. The compound’s synthesis often involves readily available starting materials, making it an attractive choice for industrial applications.

Industrial applications of 2-cycloheptylethanol (CAS No. 4480-98-2) extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it suitable for use as an intermediate in the production of surfactants, fragrances, and polymer additives. The demand for high-purity 2-cycloheptylethanol has increased due to its role in formulating advanced materials with enhanced performance characteristics.

The regulatory landscape surrounding CAS No. 4480-98-2 ensures that its production and distribution adhere to stringent safety standards. Manufacturers must comply with guidelines set forth by agencies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) when incorporating this compound into commercial products. Such regulations safeguard both industrial workers and end-users from potential hazards associated with chemical handling.

In conclusion, 2-cycloheptylethanol represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features, coupled with recent research developments, underscore its importance as a chemical intermediate and potential therapeutic agent. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the applications of CAS No. 4480-98-2 are expected to expand further, driving innovation in pharmaceuticals and beyond.